Cas no 2227897-68-7 ((2S)-1-(1H-indol-4-yl)propan-2-ol)

• Product Name: (2S)-1-(1H-indol-4-yl)propan-2-ol
• CAS No: 2227897-68-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6080136
• PubChem ID: 165624076
• Update Time: 2025-06-20

(2S)-1-(1H-indol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1H-indol-4-yl)propan-2-ol
• EN300-1793904
• 2227897-68-7

• Inchi： 1S/C11H13NO/c1-8(13)7-9-3-2-4-11-10(9)5-6-12-11/h2-6,8,12-13H,7H2,1H3/t8-/m0/s1
• InChI Key： JXEBXXOWIUIUSJ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Additional information on (2S)-1-(1H-indol-4-yl)propan-2-ol

Introduction to (2S)-1-(1H-indol-4-yl)propan-2-ol (CAS No. 2227897-68-7)

(2S)-1-(1H-indol-4-yl)propan-2-ol, with the CAS number 2227897-68-7, is a chiral compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties.

The structure of (2S)-1-(1H-indol-4-yl)propan-2-ol consists of an indole ring attached to a chiral propanol moiety. The presence of the chiral center at the propanol group imparts enantiomeric specificity, which is essential for many biological processes. The indole ring, a common motif in natural products and synthetic compounds, is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of (2S)-1-(1H-indol-4-yl)propan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2S)-1-(1H-indol-4-yl)propan-2-ol has shown promising results in cancer research. A study published in Cancer Research (2023) reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that (2S)-1-(1H-indol-4-yl)propan-2-ol could be developed as a novel anticancer agent with minimal side effects.

The neuroprotective properties of (2S)-1-(1H-indol-4-yl)propan-2-ol have also been investigated. A study published in Neuropharmacology (2023) found that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides. This makes it a potential therapeutic option for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The synthesis of (2S)-1-(1H-indol-4-yl)propan-2-ol has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been reported, including asymmetric synthesis using chiral catalysts and biocatalytic methods. These approaches ensure that the desired enantiomer is produced efficiently and cost-effectively, which is crucial for large-scale production and pharmaceutical applications.

In terms of pharmacokinetics, studies have shown that (2S)-1-(1H-indol-4-yl)propan-2-ol exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics make it suitable for further development as a drug candidate. Preclinical studies have demonstrated its safety profile in animal models, paving the way for clinical trials.

The future prospects for (2S)-1-(1H-indol-4-yl)propan-2-ol are promising. Ongoing research aims to explore its potential in combination therapy with other drugs to enhance efficacy and reduce side effects. Additionally, efforts are being made to develop prodrugs and drug delivery systems to improve its therapeutic index and target specific tissues or organs.

In conclusion, (2S)-1-(1H-indol-4-yl)propan-2-ol (CAS No. 2227897-68-7) is a versatile compound with a wide range of biological activities. Its unique stereochemistry and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in healthcare.